2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H21N3O2S2/c1-15-7-6-8-16(2)20(15)25-19(27)14-30-23-24-18-11-12-29-21(18)22(28)26(23)13-17-9-4-3-5-10-17/h3-12H,13-14H2,1-2H3,(H,25,27)
• InChI Key: KPOSKKYQQJUOQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3
• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol

Description

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N3O2S2 and its molecular weight is 435.56. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Conformation

Research has been conducted to understand the crystal structures of compounds with similar frameworks, including 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides. These molecules exhibit a folded conformation, with the pyrimidine ring inclined to the benzene ring, indicating a significant structural feature that may affect their biological activities. The inclination angles and the presence of intramolecular hydrogen bonding suggest a potential for unique interactions with biological targets (Subasri et al., 2017).

Biological Activity and Inhibition

Several studies have explored the biological activities of related compounds, particularly focusing on their potential as inhibitors for enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). For example, compounds structurally similar to the one have been synthesized as potential inhibitors of TS, showing varying degrees of activity. This research provides insights into the structural requirements for inhibitory activity against these critical enzymes, which are essential for nucleotide biosynthesis in cells. The design and synthesis of classical and nonclassical analogues have yielded compounds with significant inhibitory activities, highlighting the potential of these molecules as therapeutic agents (Gangjee et al., 2007; Gangjee et al., 2008).

Antimicrobial and Antiviral Activities

Investigations into the antimicrobial and antiviral activities of compounds within this chemical class have shown promising results. New derivatives synthesized from related core structures have demonstrated virus-inhibiting properties against human immunodeficiency virus type 1 (HIV-1), showcasing the potential of these compounds in developing new antiviral therapies (Novikov et al., 2004).